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Compound of Interest

Compound Name: Brorphine-d7

Cat. No.: B8256758

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical characterization of
Brorphine-d7, a deuterated analog of the potent synthetic opioid, Brorphine. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its chemical properties, analytical methodologies, and metabolic profile.
Brorphine-d7 is primarily utilized as an internal standard for the quantitative analysis of
Brorphine in various biological matrices.

Chemical and Physical Properties

Brorphine-d7 is a stable, isotopically labeled form of Brorphine, a synthetic opioid with a
distinct piperidine benzimidazolone structure. The deuterium labeling provides a distinct mass
shift, making it an ideal internal standard for mass spectrometry-based analytical techniques.
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Property Value Source

1-[1-[1-(4-bromophenyl-
2,3,5,6-d4)ethyl-2,2,2-d3]-4-

Formal Name o ) [1]
piperidinyl]-1,3-dihydro-2H-

benzimidazol-2-one

CAS Number 2831715-45-6 [1]

Molecular Formula C20H15D7BrNsO [1]

Formula Weight 407.4 [1]

Purity >98% [1]

Appearance A crystalline solid [1]

Solubility Soluble in DMSO and Ethanol [1]
Synthesis

A specific, publicly available synthesis protocol for Brorphine-d7 is not currently documented
in peer-reviewed literature. However, the synthesis of its parent compound, Brorphine, and
other structurally similar opioids has been described. The synthesis of Brorphine-d7 would
likely follow a similar synthetic route to Brorphine, incorporating deuterated starting materials to
introduce the seven deuterium atoms at the specified positions. The general synthesis of
related benzimidazolone opioids involves the reaction of a substituted piperidine with a
benzimidazolone precursor.

Analytical Characterization

The primary application of Brorphine-d7 is as an internal standard in quantitative analytical
methods, particularly Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS). The following are detailed experimental
protocols for the analysis of Brorphine, which are directly applicable for the detection and
guantification of Brorphine-d7, with adjustments for the mass difference.

Gas Chromatography-Mass Spectrometry (GC-MS)
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GC-MS is a robust technique for the identification and quantification of Brorphine and its
deuterated analog.

Experimental Protocol:
e Instrumentation: An Agilent 5975 Series GC/MSD System or equivalent.

e Sample Preparation:

o

Perform a liquid-liquid or solid-phase extraction of the sample (e.g., blood, urine, or tissue
homogenate).

[e]

Evaporate the organic solvent under a gentle stream of nitrogen.

[e]

Reconstitute the residue in a suitable solvent (e.g., methanol).

o

Spike the sample with a known concentration of Brorphine-d7 internal standard.

e GC Conditions:

[¢]

Column: A non-polar capillary column, such as a DB-5MS or equivalent.

[e]

Injector Temperature: 280 °C.

o

Oven Temperature Program: Start at 150 °C, ramp to 300 °C at 15 °C/min, and hold for 5
minutes.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

o

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM) for quantitative analysis, monitoring
characteristic ions of Brorphine and Brorphine-d7. A full scan mode can be used for
qualitative identification.

o Mass Range: 50-550 amu for full scan.
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Liquid Chromatography-Quadrupole Time-of-Flight Mass
Spectrometry (LC-QTOF-MS)

LC-QTOF-MS provides high-resolution mass accuracy, enabling confident identification and
quantification of Brorphine and Brorphine-d7, especially in complex matrices.[2]

Experimental Protocol:

e Instrumentation: An Agilent 6545XT AdvanceBio LC/Q-TOF or equivalent.[2]

e Sample Preparation:
o Perform a protein precipitation or solid-phase extraction of the biological sample.
o Evaporate the solvent and reconstitute in the mobile phase.
o Add Brorphine-d7 internal standard.

e LC Conditions:[2]

o

Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 um).[2]
o Mobile Phase A: 0.1% formic acid in water.[2]
o Mobile Phase B: 0.1% formic acid in acetonitrile.[2]

o Gradient: A suitable gradient from 5% to 95% Mobile Phase B over approximately 10
minutes.[2]

o Flow Rate: 0.4 mL/min.[2]
o Column Temperature: 40 °C.[2]
e MS Conditions:[2]
o lonization Mode: Electrospray lonization (ESI) in positive mode.[2]

o Capillary Voltage: 3500 V.[2]
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o Fragmentor Voltage: 175 V.[2]

o Collision Energy: A range of collision energies (e.g., 10, 20, 40 eV) can be used for
fragmentation analysis (MS/MS).[2]

o Acquisition Mode: Targeted MS/MS for quantification or Auto MS/MS for identification.[2]
Mass Spectrometry Data:

While specific mass spectra for Brorphine-d7 are not publicly available, the expected mass
shift and fragmentation patterns can be predicted based on the structure and the data available
for Brorphine. The protonated molecule of Brorphine is observed at m/z 400.1019.[2] For
Brorphine-d7, the protonated molecule would be expected at approximately m/z 407. The
fragmentation of Brorphine would likely involve cleavage of the ethyl bridge and fragmentation
of the piperidine ring. The corresponding fragments for Brorphine-d7 would be shifted by the
mass of the deuterium atoms.

Metabolism

The metabolism of Brorphine has been studied, and it is expected that Brorphine-d7 follows
similar metabolic pathways. The primary metabolic transformations include N-dealkylation and
hydroxylation of the benzimidazolone and piperidine rings. Due to the kinetic isotope effect, the
rate of metabolism at the deuterated positions may be slightly slower for Brorphine-d7
compared to Brorphine.

Mechanism of Action and Signaling Pathway

Brorphine is a potent agonist of the p-opioid receptor (MOR).[1] Its high affinity for this receptor
is responsible for its analgesic and euphoric effects, as well as its adverse effects such as
respiratory depression. The binding of Brorphine to the MOR initiates a G-protein signaling
cascade.

Mu-Opioid Receptor Signhaling Pathway

The following diagram illustrates the general signaling pathway activated by the binding of an
opioid agonist like Brorphine to the p-opioid receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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